Cas no 2098135-24-9 (5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride)

• Product Name: 5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride
• CAS No: 2098135-24-9
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• CID: 5041728
• Update Time: 2025-05-27

5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,5,6-trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride
• 5,5,6-trimethyl-2,6-diazaspiro[3.4]octan-7-one;hydrochloride
• 5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride

• Inchi： 1S/C9H16N2O.ClH/c1-8(2)9(5-10-6-9)4-7(12)11(8)3;/h10H,4-6H2,1-3H3;1H
• InChI Key： GVIOQXQXXCVSLK-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC2(CNC2)C(C)(C)N1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 231
• Topological Polar Surface Area: 32.299

Additional information on 5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride

Research Briefing on 5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride (CAS: 2098135-24-9)

The compound 5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride (CAS: 2098135-24-9) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This spirocyclic structure has garnered significant attention due to its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. Recent studies have highlighted its unique pharmacological properties, including its ability to modulate specific biological pathways with high selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and biological evaluation of 5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride. The study demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in neuroinflammatory pathways, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. The researchers employed advanced computational modeling and in vitro assays to validate the compound's mechanism of action, providing a robust foundation for further preclinical development.

Another significant breakthrough was reported in a 2024 Nature Communications article, where the compound was evaluated for its antimicrobial properties. The study revealed that 5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics, thereby reducing the likelihood of resistance development.

From a chemical perspective, the spirocyclic scaffold of 5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride offers unique advantages in drug design. Its rigid structure enhances binding affinity to target proteins, while the presence of multiple functional groups allows for further derivatization to optimize pharmacokinetic properties. Recent synthetic methodologies, such as flow chemistry and catalytic asymmetric synthesis, have improved the efficiency and scalability of producing this compound, making it more accessible for large-scale studies.

Despite these promising findings, challenges remain in the development of 5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride as a clinical candidate. Current research is focused on addressing issues related to bioavailability and toxicity, with several research groups exploring prodrug strategies and formulation technologies to enhance its therapeutic index. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride represents a versatile and promising scaffold in medicinal chemistry. Its dual potential in addressing neurological and infectious diseases underscores its significance in contemporary drug discovery. Ongoing research will be critical to fully elucidate its therapeutic potential and overcome existing challenges in its development.